Cas no 807343-05-1 (4-(propylamino)methylbenzonitrile)

4-(propylamino)methylbenzonitrile structure
807343-05-1 structure
Product Name:4-(propylamino)methylbenzonitrile
CAS No:807343-05-1
MF:C11H14N2
MW:174.242262363434
MDL:MFCD09946920
CID:1803839
PubChem ID:24707391
Update Time:2025-11-06

4-(propylamino)methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-[(propylamino)methyl]-
    • SCHEMBL15831741
    • AKOS000194501
    • 807343-05-1
    • 4-(propylaminomethyl)benzonitrile
    • 4-[(propylamino)methyl]benzonitrile
    • EN300-32213
    • Z123980064
    • G21550
    • 4-(propylamino)methylbenzonitrile
    • MDL: MFCD09946920
    • Inchi: 1S/C11H14N2/c1-2-7-13-9-11-5-3-10(8-12)4-6-11/h3-6,13H,2,7,9H2,1H3
    • InChI Key: WVMJPCSZNOQIAJ-UHFFFAOYSA-N
    • SMILES: N(CC1C=CC(C#N)=CC=1)CCC

Computed Properties

  • Exact Mass: 174.115698455g/mol
  • Monoisotopic Mass: 174.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 35.8Ų

4-(propylamino)methylbenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B524910-25mg
4-[(propylamino)methyl]benzonitrile
807343-05-1
25mg
$ 50.00 2022-06-07
TRC
B524910-50mg
4-[(propylamino)methyl]benzonitrile
807343-05-1
50mg
$ 70.00 2022-06-07
TRC
B524910-250mg
4-[(propylamino)methyl]benzonitrile
807343-05-1
250mg
$ 275.00 2022-06-07
Enamine
EN300-32213-0.05g
4-[(propylamino)methyl]benzonitrile
807343-05-1 95.0%
0.05g
$53.0 2025-03-19
Enamine
EN300-32213-0.1g
4-[(propylamino)methyl]benzonitrile
807343-05-1 95.0%
0.1g
$83.0 2025-03-19
Enamine
EN300-32213-0.25g
4-[(propylamino)methyl]benzonitrile
807343-05-1 95.0%
0.25g
$116.0 2025-03-19
Enamine
EN300-32213-0.5g
4-[(propylamino)methyl]benzonitrile
807343-05-1 95.0%
0.5g
$218.0 2025-03-19
Enamine
EN300-32213-1.0g
4-[(propylamino)methyl]benzonitrile
807343-05-1 95.0%
1.0g
$314.0 2025-03-19
Enamine
EN300-32213-2.5g
4-[(propylamino)methyl]benzonitrile
807343-05-1 95.0%
2.5g
$614.0 2025-03-19
Enamine
EN300-32213-5.0g
4-[(propylamino)methyl]benzonitrile
807343-05-1 95.0%
5.0g
$908.0 2025-03-19
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司